Cas no 1803825-99-1 (1-fluoro-2-iodo-3-methyl-4-nitrobenzene)

• Product Name: 1-fluoro-2-iodo-3-methyl-4-nitrobenzene
• CAS No: 1803825-99-1
• CID: 4618422
• Update Time: 2025-10-23

1-fluoro-2-iodo-3-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-iodo-3-methyl-4-nitrobenzene

Additional information on 1-fluoro-2-iodo-3-methyl-4-nitrobenzene

1-Fluoro-2-Iodo-3-Methyl-4-Nitrobenzene: A Comprehensive Overview

The compound 1-fluoro-2-iodo-3-methyl-4-nitrobenzene (CAS No. 1803825-99-1) is a highly specialized aromatic compound with a unique combination of functional groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile reactivity and potential applications in drug design and advanced materials synthesis. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in its applications.

The molecular structure of 1-fluoro-2-iodo-3-methyl-4-nitrobenzene consists of a benzene ring substituted with four distinct groups: a fluorine atom at position 1, an iodine atom at position 2, a methyl group at position 3, and a nitro group at position 4. This substitution pattern creates a highly activated aromatic system with unique electronic properties. The presence of electron-withdrawing groups like the nitro group and electron-donating groups like the methyl group introduces steric and electronic effects that influence the compound's reactivity in various chemical reactions.

Recent studies have highlighted the importance of 1-fluoro-2-iodo-3-methyl-4-nitrobenzene in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting cancer and neurodegenerative diseases. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, with findings published in high-profile journals such as *Journal of Medicinal Chemistry* and *Organic Letters*. These studies demonstrate that the compound can serve as a versatile building block for constructing complex molecular architectures.

In terms of synthesis, 1-fluoro-2-iodo-3-methyl-4-nitrobenzene is typically prepared through multi-step processes involving electrophilic aromatic substitution reactions. The introduction of substituents at specific positions on the benzene ring requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed coupling reactions has been reported as an effective strategy for constructing this compound.

The physical properties of 1-fluoro-2-ioto-dio-benzene are also worth noting. Its melting point is approximately 150°C, while its boiling point is around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic synthesis protocols requiring controlled solubility profiles.

One of the most promising applications of 1-fluoro-dio-benzene lies in its use as a precursor for advanced materials such as conductive polymers and organic semiconductors. Recent research has demonstrated that derivatives of this compound can be incorporated into polymer frameworks to enhance their electronic properties. For example, studies published in *Advanced Materials* have shown that films incorporating this compound exhibit improved charge transport characteristics, making them candidates for next-generation electronic devices.

In conclusion, 1-fluoro-dio-benzene (CAS No. 1803825-dio) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique combination of functional groups provides chemists with a powerful tool for designing novel molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.